90-60-8

3,5-Dichlorosalicylaldehyde

In Stock

• CAS RN:
• 90-60-8

• Formula:
• C7H4Cl2O2

• InChI:
• InChI=1S/C7H4Cl2O2/c8-5-1-4(3-10)7(11)6(9)2-5/h1-3,11H

• InChIKey:
• FABVMBDCVAJXMB-UHFFFAOYSA-N

• 3,5-Dichlorosalicylaldehyde is a useful research compound. Its molecular formula is C7H4Cl2O2 and its molecular weight is 191.01 g/mol. The purity is usually 95%.

2,6,6-Trimethyl-5-phenyl-7-oxa-2-azabicyclo[3.2.1]octane

• CAS RN:
• 89090-60-8

• Formula:
• C15H21NO

• InChI:
• InChI=1S/C15H21NO/c1-14(2)15(12-7-5-4-6-8-12)9-10-16(3)13(11-15)17-14/h4-8,13H,9-11H2,1-3H3

• InChIKey:
• LDAKSBXFLREMLJ-UHFFFAOYSA-N

• 2,6,6-Trimethyl-5-phenyl-7-oxa-2-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C15H21NO and its molecular weight is 231.33 g/mol. The purity is usually 95%.

3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde

In Stock

• CAS RN:
• 429690-60-8

• Formula:
• C8H5N3O3

• 3-nitroimidazo[1,2-a]pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C8H5N3O3 and its molecular weight is 191.1. The purity is usually 95%.

Cys-Asp-Pro-Gly-Tyr-Ile-Gly-Ser-Arg

In Stock

• CAS RN:
• 110590-60-8

• Formula:
• C₄₀H₆₂N₁₂O₁₄S

• InChI:
• InChI=1S/C40H62N12O14S/c1-3-20(2)32(37(63)46-17-30(56)48-27(18-53)35(61)49-24(39(65)66)6-4-12-44-40(42)43)51-34(60)25(14-21-8-10-22(54)11-9-21)47-29(55)16-45-36(62)28-7-5-13-52(28)38(64)26(15-31(57)58)50-33(59)23(41)19-67/h8-11,20,23-28,32,53-54,67H,3-7,12-19,41H2,1-2H3,(H,45,62)(H,46,63)(H,47,55)(H,48,56)(H,49,61)(H,50,59)(H,51,60)(H,57,58)(H,65,66)(H4,42,43,44)/t20-,23-,24-,25-,26-,27-,28-,32-/m0/s1

• Laminin (925-933) is a peptide fragment corresponding to the laminin β1 chain. It binds to the laminin receptor when used at a concentration of 1 mg/ml. Laminin (925-933) stimulates the attachment of HT-1080 and CHO cells to culture plates when used at concentrations of 100 and 300 µg/ml. It induces chemotaxis of, as well as inhibits chemotaxis induced by full-length laminin, but not fibronectin, in B16/F10 murine melanoma cells. Laminin (925-933) conjugated to an agarose hydrogel backbone enhances neurite outgrowth in isolated chick embryo dorsal root ganglia and PC12 cells.
  Laminin (925-933) is a peptide derived from residues 925-933 of the Laminin B1 chain that binds to the laminin receptor.
  

2-{6,7-dimethyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(3-methoxyphenyl)methyl]acetamide

In Stock

• CAS RN:
• 953190-60-8

• Formula:
• C18H21N3O3S

• InChI:
• InChI=1S/C18H21N3O3S/c1-11-12(2)20-18-21(17(11)23)14(10-25-18)8-16(22)19-9-13-5-4-6-15(7-13)24-3/h4-7,14H,8-10H2,1-3H3,(H,19,22)

• InChIKey:
• UGHHSKKDAYGUAV-UHFFFAOYSA-N

• 2-{6,7-dimethyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl}-N-[(3-methoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C18H21N3O3S and its molecular weight is 359.4 g/mol. The purity is usually 95%.

8-[(2Z)-2-[(4-bromophenyl)methylidene]hydrazinyl]-7-hexyl-3-methylpurine-2,6-dione

Usually In Stock

• CAS RN:
• 330990-60-8

• Formula:
• C19H23BrN6O2

• InChI:
• InChI=1S/C19H23BrN6O2/c1-3-4-5-6-11-26-15-16(25(2)19(28)23-17(15)27)22-18(26)24-21-12-13-7-9-14(20)10-8-13/h7-10,12H,3-6,11H2,1-2H3,(H,22,24)(H,23,27,28)/b21-12-

• InChIKey:
• GDCJZOGLEMYTAC-MTJSOVHGSA-N

• 8-[(2Z)-2-[(4-bromophenyl)methylidene]hydrazinyl]-7-hexyl-3-methylpurine-2,6-dione is a useful research compound. Its molecular formula is C19H23BrN6O2 and its molecular weight is 447.337. The purity is usually 95%.

2-[3-(3-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

In Stock

• CAS RN:
• 872590-60-8

• Formula:
• C16H12FN7O3

• InChI:
• InChI=1S/C16H12FN7O3/c1-9-5-12(21-27-9)19-13(25)7-23-8-18-15-14(16(23)26)20-22-24(15)11-4-2-3-10(17)6-11/h2-6,8H,7H2,1H3,(H,19,21,25)

• InChIKey:
• OZSYPYINMIFXSQ-UHFFFAOYSA-N

• 2-[3-(3-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C16H12FN7O3 and its molecular weight is 369.316. The purity is usually 95%.

4-Bromophenyl cyclobutyl ketone

In Stock

• CAS RN:
• 898790-60-8

• Formula:
• C11H11BrO

• InChI:
• InChI=1S/C11H11BrO/c12-10-6-4-9(5-7-10)11(13)8-2-1-3-8/h4-8H,1-3H2

• InChIKey:
• AZSFMTLMLOZVLG-UHFFFAOYSA-N

• 4-Bromophenyl cyclobutyl ketone is a useful research compound. Its molecular formula is C11H11BrO and its molecular weight is 239.11 g/mol. The purity is usually 95%.

Ethyl 4-phenyl-3-{[4-(trifluoromethoxy)phenyl]sulfamoyl}thiophene-2-carboxylate

In Stock

• CAS RN:
• 893790-60-8

• Formula:
• C20H16F3NO5S2

• InChI:
• InChI=1S/C20H16F3NO5S2/c1-2-28-19(25)17-18(16(12-30-17)13-6-4-3-5-7-13)31(26,27)24-14-8-10-15(11-9-14)29-20(21,22)23/h3-12,24H,2H2,1H3

• InChIKey:
• SSQFLNGSXKALDR-UHFFFAOYSA-N

• Ethyl 4-phenyl-3-{[4-(trifluoromethoxy)phenyl]sulfamoyl}thiophene-2-carboxylate is a useful research compound. Its molecular formula is C20H16F3NO5S2 and its molecular weight is 471.47. The purity is usually 95%.

4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine

In Stock

• CAS RN:
• 157590-60-8

• Formula:
• C7H6BrF3N2

• InChI:
• InChI=1S/C7H6BrF3N2/c8-4-2-6(13)5(12)1-3(4)7(9,10)11/h1-2H,12-13H2

• InChIKey:
• AKIMDXKCJKECRS-UHFFFAOYSA-N

• 4-Bromo-5-(trifluoromethyl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C7H6BrF3N2 and its molecular weight is 255.03 g/mol. The purity is usually 95%.

L-N-Butylsulfonyl-p-hydroxyphenylalanine

In Stock

• CAS RN:
• 149490-60-8

• Formula:
• C13H19NO5S

• InChI:
• InChI=1S/C13H19NO5S/c1-2-3-8-20(18,19)14-12(13(16)17)9-10-4-6-11(15)7-5-10/h4-7,12,14-15H,2-3,8-9H2,1H3,(H,16,17)/t12-/m0/s1

• InChIKey:
• VCKJOKXXEIQENI-LBPRGKRZSA-N

• L-N-Butylsulfonyl-p-hydroxyphenylalanine, also known as L-N-Butylsulfonyl-p-hydroxyphenylalanine, is a useful research compound. Its molecular formula is C13H19NO5S and its molecular weight is 301.36 g/mol. The purity is usually 95%.

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid

In Stock

• CAS RN:
• 2138790-60-8

• Formula:
• C22H23NO5

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(oxan-2-yl)acetic acid is a useful research compound. Its molecular formula is C22H23NO5 and its molecular weight is 381.4. The purity is usually 95%.

5-Chloro-2-(2-cyclopropylethoxy)benzene-1-sulfonyl chloride

In Stock

• CAS RN:
• 1496690-60-8

• Formula:
• C11H12Cl2O3S

• InChI:
• InChI=1S/C11H12Cl2O3S/c12-9-3-4-10(11(7-9)17(13,14)15)16-6-5-8-1-2-8/h3-4,7-8H,1-2,5-6H2

• InChIKey:
• MCWMSUSEGNGEBA-UHFFFAOYSA-N

• 5-Chloro-2-(2-cyclopropylethoxy)benzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C11H12Cl2O3S and its molecular weight is 295.2 g/mol. The purity is usually 95%.

N-[(3,5-dimethylphenyl)methyl]cyclobutanamine

• CAS RN:
• 1250490-60-8

• Formula:
• C13H19N

• InChI:
• InChI=1S/C13H19N/c1-10-6-11(2)8-12(7-10)9-14-13-4-3-5-13/h6-8,13-14H,3-5,9H2,1-2H3

• InChIKey:
• JOGAYLFGHPTXFW-UHFFFAOYSA-N

• N-[(3,5-dimethylphenyl)methyl]cyclobutanamine is a useful research compound. Its molecular formula is C13H19N and its molecular weight is 189.3 g/mol. The purity is usually 95%.

tert-butyl N-{[(2,3-dimethylphenyl)carbamoyl]methyl}carbamate

In Stock

• CAS RN:
• 1043390-60-8

• Formula:
• C15H22N2O3

• InChI:
• InChI=1S/C15H22N2O3/c1-10-7-6-8-12(11(10)2)17-13(18)9-16-14(19)20-15(3,4)5/h6-8H,9H2,1-5H3,(H,16,19)(H,17,18)

• InChIKey:
• DIJYPNDJVYHUGD-UHFFFAOYSA-N

• Tert-butyl N-{[(2,3-dimethylphenyl)carbamoyl]methyl}carbamate is a useful research compound. Its molecular formula is C15H22N2O3 and its molecular weight is 278.35 g/mol. The purity is usually 95%.

1-Ethyl-5-oxopyrrolidine-2-carboxylic acid

In Stock

• CAS RN:
• 1001390-60-8

• Formula:
• C7H11NO3

• InChI:
• InChI=1S/C7H11NO3/c1-2-8-5(7(10)11)3-4-6(8)9/h5H,2-4H2,1H3,(H,10,11)

• InChIKey:
• AGWPBFFUIGQGJG-UHFFFAOYSA-N

• 1-Ethyl-5-oxopyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C7H11NO3 and its molecular weight is 157.169. The purity is usually 95%.

3-(1,3-Benzodioxol-5-yl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

In Stock

• CAS RN:
• 1111290-60-8

• Formula:
• C22H18N4O5S

• InChI:
• InChI=1S/C22H18N4O5S/c1-27-14-4-5-15(18(10-14)28-2)22-23-20(31-26-22)11-32-21-8-6-16(24-25-21)13-3-7-17-19(9-13)30-12-29-17/h3-10H,11-12H2,1-2H3

• InChIKey:
• CSBMUKWQIGEQBT-UHFFFAOYSA-N

• 3-(1,3-Benzodioxol-5-yl)-6-({[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine is a useful research compound. Its molecular formula is C22H18N4O5S and its molecular weight is 450.47. The purity is usually 95%.